Cas no 1916488-02-2 (tert-butyl (2S)-2-amino-4-(3-methyl-3H-diazirin-3-yl)butanoate)

• Product Name: tert-butyl (2S)-2-amino-4-(3-methyl-3H-diazirin-3-yl)butanoate
• CAS No: 1916488-02-2
• MF: C₁₀H₁₉N₃O₂
• MW: 213.276762247086
• CID: 6518149
• PubChem ID: 165983234
• Update Time: 2025-05-25

tert-butyl (2S)-2-amino-4-(3-methyl-3H-diazirin-3-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• EN300-37344286
• tert-butyl (2S)-2-amino-4-(3-methyl-3H-diazirin-3-yl)butanoate
• 1916488-02-2

• Inchi： 1S/C10H19N3O2/c1-9(2,3)15-8(14)7(11)5-6-10(4)12-13-10/h7H,5-6,11H2,1-4H3/t7-/m0/s1
• InChI Key： IYTBLDBURQYZRC-ZETCQYMHSA-N
• SMILES： O(C([C@H](CCC1(C)N=N1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 213.147726857g/mol
• Monoisotopic Mass: 213.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 77Ų

Additional information on tert-butyl (2S)-2-amino-4-(3-methyl-3H-diazirin-3-yl)butanoate

tert-butyl (2S)-2-amino-4-(3-methyl-3H-diazirin-3-yl)butanoate: A Comprehensive Overview

The compound tert-butyl (2S)-2-amino-4-(3-methyl-3H-diazirin-3-yl)butanoate, identified by the CAS No. 1916488-02-2, is a complex organic molecule with significant potential in various fields, particularly in pharmaceutical and biochemical research. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable tool in the development of novel therapeutic agents and bioactive molecules.

The name of the compound highlights its structural features. The tert-butyl group is a bulky alkyl substituent, which often plays a role in stabilizing molecular conformations and influencing reactivity. The (2S) designation indicates the stereochemistry at the second carbon of the butanoate backbone, which is crucial for determining the compound's biological activity. The presence of an amino group introduces potential for hydrogen bonding and participation in enzymatic reactions, while the diazirin ring adds a unique functional group that can be involved in various chemical transformations.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging modern methodologies such as enantioselective catalysis and click chemistry. These techniques allow for precise control over stereochemistry and functional group placement, ensuring high purity and consistency in the final product. The ability to synthesize this compound on a larger scale has facilitated its exploration in diverse applications.

In terms of applications, tert-butyl (2S)-2-amino-4-(3-methyl-3H-diazirin-3-yl)butanoate has shown promise in drug discovery efforts. Its structure makes it an ideal candidate for investigating enzyme inhibition mechanisms, particularly targeting enzymes involved in metabolic pathways or disease progression. For instance, studies have demonstrated its potential as a substrate for proteases, where its stereochemistry and functional groups play a critical role in enzyme selectivity.

Beyond enzymology, this compound has also been explored in the context of bioconjugation chemistry. The diazirine ring can undergo cycloreversion reactions under specific conditions, enabling the formation of covalent bonds with biomolecules such as proteins or nucleic acids. This property opens up opportunities for labeling and tracking biomolecules in vivo, which is essential for understanding cellular processes at a molecular level.

Recent research has also delved into the pharmacokinetic properties of this compound. Studies have shown that its bulky tert-butyl group enhances its stability in biological systems while minimizing off-target effects. This combination of properties makes it an attractive candidate for drug delivery systems, where controlled release and targeted action are critical.

In conclusion, tert-butyl (2S)-2-amino-4-(3-methyl-3H-diazirin-3-yl)butanoate, with its unique structure and versatile functional groups, represents a valuable asset in contemporary chemical research. Its applications span from enzymology to bioconjugation chemistry, with ongoing studies continuing to uncover new potential uses. As synthetic methods continue to evolve, this compound will undoubtedly play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.